Cas no 1341552-49-5 (Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate)

• Product Name: Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate
• CAS No: 1341552-49-5
• MF: C₇H₆F₃NO₃
• MW: 209.12265253067
• MDL: MFCD18299862
• CID: 4585684
• Update Time: 2025-06-15

Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(trifluoromethyl)isoxazole-4-carboxylate
• 4-Isoxazolecarboxylic acid, 5-(trifluoromethyl)-, ethyl ester
• Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate
• Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate(WX613765)

• MDL： MFCD18299862
• Inchi： 1S/C7H6F3NO3/c1-2-13-6(12)4-3-11-14-5(4)7(8,9)10/h3H,2H2,1H3
• InChI Key： VQXLITGNNDFCMM-UHFFFAOYSA-N
• SMILES： O1C(C(F)(F)F)=C(C(OCC)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate

Comprehensive Overview of Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate (CAS No. 1341552-49-5)

Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate (CAS No. 1341552-49-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique oxazole ring and trifluoromethyl functional group, offers a versatile platform for synthesizing novel molecules with enhanced biological and chemical properties. Its molecular structure, combining an ethyl carboxylate moiety with a 1,2-oxazole core, makes it a valuable intermediate in modern synthetic chemistry.

The growing interest in Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate can be attributed to its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules. The trifluoromethyl group in particular is known to improve the metabolic stability and lipophilicity of pharmaceutical candidates, addressing key challenges in drug development. This aligns with current trends in the industry, where fluorinated compounds are gaining traction due to their ability to enhance drug efficacy and reduce side effects.

In addition to pharmaceuticals, Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate has found utility in the agrochemical sector. The oxazole ring is a common motif in pesticides and herbicides, and the introduction of a trifluoromethyl group can significantly alter the compound's reactivity and selectivity. This has led to its exploration in the development of next-generation crop protection agents, a topic of high relevance given the global push for sustainable agriculture and reduced environmental impact.

From a synthetic chemistry perspective, the compound's ethyl carboxylate group provides a convenient handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid iteration and optimization of molecular structures are essential. The compound's stability under various reaction conditions further enhances its appeal as a multifunctional intermediate.

Recent advancements in AI-driven drug discovery and computational chemistry have also highlighted the importance of compounds like Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate. Machine learning models are increasingly being trained to predict the properties of fluorinated heterocycles, and this compound serves as an excellent case study due to its well-defined structure and reactivity. Such innovations are reshaping how researchers approach molecular design, making the compound a focal point in cutting-edge research.

Environmental and safety considerations are another critical aspect of Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate. While the compound itself is not classified as hazardous, its synthesis and handling require adherence to standard laboratory protocols. The growing emphasis on green chemistry has spurred interest in developing more sustainable methods for producing such fluorinated intermediates, reducing waste and energy consumption in the process.

In summary, Ethyl 5-(Trifluoromethyl)-1,2-Oxazole-4-Carboxylate (CAS No. 1341552-49-5) stands out as a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural features and reactivity. As research continues to uncover new uses and synthetic pathways, this compound is poised to remain a key player in the development of innovative solutions across multiple industries.